2-Cyclohexen-1-one, 2,5,6-trimethyl-

• IUPAC Name: 2,5,6-trimethylcyclohex-2-en-1-one
• InChI: InChI=1S/C9H14O/c1-6-4-5-7(2)9(10)8(6)3/h5-6,8H,4H2,1-3H3
• InChI Key: QAQCUBLNHBKTRM-UHFFFAOYSA-N
• Canonical SMILES: CC1CC=C(C(=O)C1C)C
• Molecular Formula: C9H14O
• DSSTOX Substance ID: DTXSID80885110
• Molecular Weight: 138.21 g/mol
• CAS RN: 20030-30-2

Description

“2-Cyclohexen-1-one, 2,5,6-trimethyl-” is an organic compound with the molecular formula C9H14O. It is also known as 2,6,6-Trimethyl-2-cyclohexenone. This compound is used as a fragrant sensitizer frequently added to deodorants and perfumes. It is one of the allergens responsible for axillary dermatitis.

Molecular Structure Analysis

The molecular structure of “2-Cyclohexen-1-one, 2,5,6-trimethyl-” is available as a 2D Mol file or as a computed 3D SD file. The 3D structure can be viewed using Java or Javascript.

Chemical Reactions Analysis

Cyclohexenone, a related compound, undergoes common reactions including nucleophilic conjugate addition with organocopper reagents, Michael reactions, and Robinson annulations. It can also react with organocopper compounds from 1,4-addition (Michael addition), or with Grignard reagents 1,2-addition.

Physical And Chemical Properties Analysis

The physical and chemical properties of “2-Cyclohexen-1-one, 2,5,6-trimethyl-” include a molecular weight of 138.2069. More detailed properties such as melting point, boiling point, and solubility are not available in the search results.

Synthesis routes and methods I

Procedure details

70 g of crotonaldehyde is dripped in the course of one hour into a mixture of 400 g of diethyl ketone and 10 g of a 30% solution of sodium methylate in methanol which is boiling under reflux and the reaction mixture is boiled for another half hour under reflux. The whole is neutralized with glacial acetic acid and the mixture obtained is filtered. 325 g of diethyl ketone is recovered by distillation of the filtrate; 55 g of 2,5,6-trimethyl-2-cyclohexen-1-one having a boiling point of from 74° to 76° C. at 12 mm Hg is obtained. The yield with reference to crotonaldehyde is 40%.

Synthesis routes and methods II

Procedure details

102 g of β-methoxybutyraldehyde is dripped in the course of one hour into a mixture of 500 g of diethyl ketone and 10 g of a 30% solution of sodium methylate in methanol which is boiling under reflux. The whole is then heated for another hour under reflux. The reaction mixture is processed as described in Example 2. 77 g of 2,5,6-trimethyl-2-cyclohexen-1-one is obtained, i.e. a 56% yield with reference to β-methoxybutyraldehyde.

Synthesis routes and methods III

Procedure details

A mixture of 88 g of β-hydroxybutyraldehyde and 150 g of diethyl ketone is added dropwise in the course of one hour to a mixture of 250 g of diethyl ketone, 80 g of isopropanol and 5 g of sodium hydroxide powder which is boiling under reflux. The whole is boiled for another hour under reflux. Neutralization is effected with glacial acetic acid and the aqueous phase is separated. The organic layer is fractionated. 65 g of 2,5,6-trimethyl-2-cyclohexen-1-one having a boiling point of 74° to 76° C. at 12 mm Hg is obtained. The yield is 47% with reference to β-hydroxybutyraldehyde.

Synthesis routes and methods IV

Procedure details

1,000 parts by volume of catalyst are introduced into a fluidised bed reactor, having a capacity of 1.3 liters or 1,300 parts by volume. The catalyst consists of 0.5% by weight of Pd, 0.11% by weight of Zn and 0.1% by weight of Cd on Al2O3 and has a particle size of from 0.2 to 0.6 mm. The reactor is set to 230° C. and, per hour, a correspondingly preheated mixture of 200,000 parts by volume of ammonia and 10,000 parts by volume of hydrogen is passed in. Per hour, a solution of 50 parts of 2,3,6-trimethylcyclohex-5-en-1-one in 50 parts of N-methylpiperidine is sprayed continuously into the fluidised catalyst bed produced by the gas stream. The reaction product is isolated by cooling the exit gases, and is distilled. 100 parts of 2,3,6-trimethyl-cyclohex-5-en-1-one give 89 parts of 2,3,6-trimethylaniline; yield: 91%.